4-(3-Bromopropoxy)oxane

• Molecular Formula: C8H15BrO2
• Molecular Weight: 223.11 g/mol
• IUPAC Name: 4-(3-bromopropoxy)oxane
• InChI: InChI=1S/C8H15BrO2/c9-4-1-5-11-8-2-6-10-7-3-8/h8H,1-7H2
• InChI Key: JGHIHZXORHBYBF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OCCCBr

Description

4-(3-Bromopropoxy)oxane, also known as 2-(3-bromopropoxy)tetrahydro-2H-pyran, is a brominated ether derivative featuring an oxane (tetrahydropyran) ring substituted at the 4-position with a 3-bromopropoxy group. Its molecular formula is C₈H₁₅BrO₂, with a molecular weight of 223.11 g/mol. The compound is synthesized via nucleophilic substitution, where the hydroxyl group of the oxane ring reacts with 1-bromo-3-chloropropane or analogous alkylating agents in the presence of a base such as potassium carbonate. This method, analogous to the synthesis of methyl 4-(3-chloropropoxy) derivatives, typically achieves high yields (~90%) under reflux conditions in polar aprotic solvents like DMF .

The bromine atom at the terminal position of the propoxy chain renders the compound highly reactive in SN2 reactions, making it a valuable intermediate in organic synthesis, particularly for introducing oxane-containing moieties into pharmaceuticals, agrochemicals, or polymers.

Preparation Methods

The synthesis of 4-(3-Bromopropoxy)oxane typically involves the reaction of oxane with 3-bromopropanol under specific conditions. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the reaction, resulting in the formation of 4-(3-Bromopropoxy)oxane .

Chemical Reactions Analysis

4-(3-Bromopropoxy)oxane undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation Reactions: The compound can be oxidized to form corresponding oxides.

Reduction Reactions: It can be reduced to form alcohols or other reduced forms.

Common reagents used in these reactions include sodium hydroxide, hydrogen peroxide, and lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(3-Bromopropoxy)oxane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is used in the study of biological pathways and mechanisms.

Medicine: It is explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-Bromopropoxy)oxane involves its interaction with specific molecular targets. It can act as an alkylating agent, forming covalent bonds with nucleophilic sites in biological molecules. This interaction can disrupt normal cellular functions and pathways, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key structural differences between 4-(3-Bromopropoxy)oxane and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
4-(3-Bromopropoxy)oxane	C₈H₁₅BrO₂	223.11	Oxane ring, terminal bromopropoxy	High SN2 reactivity
(R)-4-((3-Bromopropoxy)methyl)-2,2-dimethyl-1,3-dioxolane	C₉H₁₅BrO₃	275.12	Dioxolane ring, bromopropoxymethyl	Chiral center; enhanced ring strain
4-(Prop-2-yn-1-yl)morpholin-3-one	C₇H₇NO₂	153.14	Morpholinone ring, propargyl group	Polar; potential pharmacophore
4-(3-Bromopropoxy)benzoic acid	C₁₀H₁₁BrO₄	283.10	Aromatic ring, carboxylic acid	Acidic; water-soluble in basic media
4-Bromo-4-(bromomethyl)oxane	C₆H₁₀Br₂O	257.95	Oxane ring, dual bromine substituents	Steric hindrance; dihalogen reactivity

Reactivity and Application Differences

• SN2 Reactivity : 4-(3-Bromopropoxy)oxane’s terminal bromine favors unimolecular substitution reactions , unlike 4-Bromo-4-(bromomethyl)oxane, where dual bromines may lead to competitive elimination or sterically hindered substitution .
• Solubility : Aromatic derivatives like 4-(3-Bromopropoxy)benzoic acid exhibit higher polarity and solubility in aqueous bases (due to the -COOH group), whereas longer-chain oxane derivatives (e.g., 2-(14-bromotetradecoxy)oxane) are lipophilic, suited for lipid-based formulations .
• Synthetic Utility: The morpholinone derivative (4-(Prop-2-yn-1-yl)morpholin-3-one) is tailored for click chemistry applications via its alkyne group, contrasting with 4-(3-Bromopropoxy)oxane’s role in alkylation or cross-coupling reactions .

Key Research Findings

• Thermal Stability : Oxane-ring bromopropoxy derivatives exhibit higher thermal stability (decomposition >200°C) than dioxolane analogs, which degrade near 150°C due to ring strain .
• Crystallography : Single-crystal X-ray studies of methyl 4-(3-chloropropoxy) confirm planar ether linkages, a structural feature shared with 4-(3-Bromopropoxy)oxane .
• Industrial Demand: Bromopropoxy-oxane derivatives are increasingly requested for anticancer drug intermediates, as noted in supplier catalogs (e.g., Shanghai Yuanye Bio-Technology) .

Biological Activity

4-(3-Bromopropoxy)oxane is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

4-(3-Bromopropoxy)oxane is characterized by a bromopropoxy group attached to a cyclic ether structure. The presence of the bromine atom is significant as it can influence the compound's reactivity and biological interactions.

Biological Activity Overview

Research indicates that 4-(3-Bromopropoxy)oxane exhibits various biological activities, particularly in antimicrobial and anticancer domains. The compound has been investigated for its ability to modulate biochemical pathways, potentially making it a candidate for therapeutic applications.

Antimicrobial Activity

Studies have shown that 4-(3-Bromopropoxy)oxane possesses antimicrobial properties. It has been tested against various bacteria and fungi, demonstrating effectiveness in inhibiting growth. The mechanism appears to involve disruption of microbial cell membranes or interference with metabolic processes.

Anticancer Properties

Preliminary investigations suggest that 4-(3-Bromopropoxy)oxane may have anticancer effects. In vitro studies have indicated that it can induce apoptosis in cancer cell lines, potentially through the activation of caspase pathways. Further research is needed to elucidate its specific targets within cancer cells.

The biological effects of 4-(3-Bromopropoxy)oxane are likely mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cellular signaling or metabolism, affecting cancer cell proliferation and survival.
• Receptor Interaction : There is potential for interaction with G-protein-coupled receptors (GPCRs), which play crucial roles in various physiological processes.
• Oxidative Stress Modulation : It may influence oxidative stress levels within cells, contributing to its antimicrobial and anticancer effects.

Case Studies

• Antimicrobial Efficacy :
  • A study evaluated the antimicrobial activity of 4-(3-Bromopropoxy)oxane against several pathogens, including E. coli and Staphylococcus aureus. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL, indicating significant antimicrobial potential .
• Cancer Cell Apoptosis :
  • In experiments involving human breast cancer cell lines, treatment with 4-(3-Bromopropoxy)oxane led to a dose-dependent increase in apoptotic cells. Flow cytometry analysis revealed an increase in early apoptotic markers after 24 hours of exposure .

Data Table: Summary of Biological Activities

Activity Type	Test Organisms/Cells	Observed Effect	Reference
Antimicrobial	E. coli, S. aureus	MIC = 32 µg/mL
Anticancer	Human breast cancer cells	Induction of apoptosis
Enzyme Inhibition	Various metabolic enzymes	Inhibition observed